Cas no 23944-50-5 ((2ES, 3SR)-2, 3-Dihydroxy-2-isopropylbutanoic acid)

• Product Name: (2ES, 3SR)-2, 3-Dihydroxy-2-isopropylbutanoic acid
• CAS No: 23944-50-5
• MF: C₇H₁₄O₄
• MW: 162.183662891388
• CID: 2025041
• PubChem ID: 10866641
• Update Time: 2025-04-21

(2ES, 3SR)-2, 3-Dihydroxy-2-isopropylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2ES, 3SR)-2, 3-Dihydroxy-2-isopropylbutanoic acid
• (2R, 3S)-2, 3-Dihydroxy-2-isopropylbutanoic acid
• (-)-(2'R,3'S)-Trachelanthic acid
• 23944-47-0
• UNII-DNM2PF3HW8
• DNM2PF3HW8
• 23944-50-5
• Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2R,3S)-
• Butanoic acid, 2-hydroxy-2-((1R)-1-hydroxyethyl)-3-methyl-, (2S)-rel-
• (-)-Trachelanthic acid
• (+/-)-Trachelanthic acid
• X3BJ64QR9U
• (2R,3S)-2,3-Dihydroxy-2-(1-methylethyl)butanoic acid
• Trachelanthic acid, (+/-)-
• UNII-X3BJ64QR9U
• Rel-(2S)-2-hydroxy-2-((1R)-1-hydroxyethyl)-3-methylbutanoic acid
• Trachelanthic acid, (-)-
• NSC-250425
• (2R,3S)-(-)-Trachelanthic acid

• Inchi： 1S/C7H14O4/c1-4(2)7(11,5(3)8)6(9)10/h4-5,8,11H,1-3H3,(H,9,10)
• InChI Key： KXEISHUBUXWXGY-UHFFFAOYSA-N
• SMILES： CC(C(C(=O)O)(C(O)C)O)C

Computed Properties

• Exact Mass: 162.08920892Da
• Monoisotopic Mass: 162.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids